Cas no 28602-27-9 (Benzaldehyde,(dimethylamino)-)

Benzaldehyde,(dimethylamino)- structure
Benzaldehyde,(dimethylamino)- structure
Product Name:Benzaldehyde,(dimethylamino)-
CAS No:28602-27-9
MF:C9H11NO
MW:149.189742326736
CID:265915
PubChem ID:34289
Update Time:2025-04-19

Benzaldehyde,(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,(dimethylamino)-
    • 2-(Dimethylamino)benzaldehyde
    • PS-3643
    • FT-0648038
    • 2-(dimethylamino) benzaldehyde
    • DGPBVJWCIDNDPN-UHFFFAOYSA-N
    • 2-(N,N-Dimethylamino)benzaldehyde
    • (DIMETHYLAMINO)BENZALDEHYDE
    • SY122831
    • EN300-66982
    • Dimethylaminobenzaldehyde
    • MFCD03407377
    • Z335439980
    • dimethylaminobenzaldehyd
    • DGPBVJWCIDNDPN-UHFFFAOYSA-
    • 2-dimethylaminobenzaldehyde
    • 2-dimethylamino-benzaldehyde
    • N,N-Dimethylaminobenzaldehyde
    • 28602-27-9
    • SCHEMBL97297
    • A869549
    • Benzaldehyde, (dimethylamino)-
    • CS-0062404
    • InChI=1/C9H11NO/c1-10(2)9-6-4-3-5-8(9)7-11/h3-7H,1-2H3
    • 2-N,N-(Dimethylamino)benzaldehyde
    • AKOS000260541
    • DTXSID60871859
    • J-506393
    • dimethylamino benzaldehyde
    • 579-72-6
    • o-(dimethylamino)benzaldehyde
    • Inchi: 1S/C9H11NO/c1-10(2)9-6-4-3-5-8(9)7-11/h3-7H,1-2H3
    • InChI Key: DGPBVJWCIDNDPN-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=CC=1N(C)C

Computed Properties

  • Exact Mass: 149.084
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.072
  • Boiling Point: 244.7°C at 760 mmHg
  • Flash Point: 89.8°C
  • Refractive Index: 1.595
  • PSA: 20.31000
  • LogP: 1.56510
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